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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Quinolinone Scaffold and the
Significance of 4-Hydroxy-8-methylquinolin-2(1H)-
one
The quinolin-2(1H)-one core is a privileged scaffold in medicinal chemistry, forming the

backbone of numerous natural products and synthetic compounds with a wide array of

biological activities.[1][2] This heterocyclic system is of great interest due to its versatile

pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities.

[1][2] The 4-hydroxy substitution is particularly significant as it allows for tautomerism and

provides a key site for further chemical modification.

This technical guide focuses on a specific derivative, 4-Hydroxy-8-methylquinolin-2(1H)-one.

The introduction of a methyl group at the 8-position can significantly influence the molecule's

physicochemical properties, metabolic stability, and biological target interactions.
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Understanding these properties is crucial for its potential development as a therapeutic agent

or as a molecular probe. This document provides a comprehensive overview of the available

physicochemical data, a proposed synthetic route, analytical characterization methodologies,

and a discussion of its potential biological significance, based on current literature and

predictive modeling.

Physicochemical Properties: A Foundation for Drug
Development
The physicochemical properties of a compound are fundamental to its behavior in biological

systems, influencing its absorption, distribution, metabolism, and excretion (ADME) profile.

While experimental data for 4-Hydroxy-8-methylquinolin-2(1H)-one is limited, predictive

models provide valuable initial insights.
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Property Predicted Value Notes and Implications

Molecular Formula C₁₀H₉NO₂

Molecular Weight 175.18 g/mol

Melting Point >360 °C (decomposed)
High melting point suggests a

stable crystal lattice.

Boiling Point 395.0 ± 42.0 °C
High boiling point indicates low

volatility.

Density 1.313 ± 0.06 g/cm³

pKa 4.50 ± 1.00

This predicted value suggests

the 4-hydroxyl group is acidic.

However, it is important to note

that this is a prediction and

experimental verification is

recommended.

logP 1.0-2.0 (estimated)

This estimated value indicates

moderate lipophilicity,

suggesting a balance between

aqueous solubility and

membrane permeability, which

is often desirable for drug

candidates.

Solubility

Limited water solubility; soluble

in organic solvents like DMSO

and DMF.

The limited aqueous solubility

is typical for this class of

compounds and may

necessitate formulation

strategies for in vivo

applications.

Note: The pKa, logP, boiling point, and density values are predicted and should be confirmed

experimentally.

Synthesis and Purification: A Practical Approach
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The synthesis of 4-hydroxyquinolin-2(1H)-ones is well-established, with the Conrad-Limpach

reaction being a common method.[3][4] A plausible synthetic route for 4-Hydroxy-8-
methylquinolin-2(1H)-one involves the cyclization of a malonic acid derivative with an

appropriately substituted aniline.

Starting Materials

Reaction Steps
Product & Purification

2-Methylaniline

Step 1: Condensation
High Temperature

Diethyl Malonate

Step 2: Cyclization
High Temperature

Intermediate Crude 4-Hydroxy-8-
methylquinolin-2(1H)-one

Recrystallization
(e.g., from Ethanol or DMF/Ethanol)

Pure 4-Hydroxy-8-
methylquinolin-2(1H)-one

Click to download full resolution via product page

Proposed synthetic workflow for 4-Hydroxy-8-methylquinolin-2(1H)-one.

Experimental Protocol (Proposed)
Step 1: Synthesis of Crude 4-Hydroxy-8-methylquinolin-2(1H)-one

In a round-bottom flask equipped with a reflux condenser, combine 1 equivalent of 2-

methylaniline and 1.1 equivalents of diethyl malonate.

Heat the mixture at 140-150 °C for 2 hours. The reaction can be monitored by thin-layer

chromatography (TLC).

Increase the temperature to 240-250 °C and maintain for 1 hour to induce cyclization.

Cool the reaction mixture to room temperature. The crude product will solidify.

Step 2: Purification by Recrystallization

Dissolve the crude solid in a minimal amount of a hot solvent system, such as ethanol or a

mixture of dimethylformamide (DMF) and ethanol.[5]
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Allow the solution to cool slowly to room temperature to promote the formation of well-

defined crystals.

Further cool the mixture in an ice bath to maximize crystal precipitation.

Collect the crystals by vacuum filtration and wash with a small amount of cold solvent.

Dry the purified crystals under vacuum.

Analytical Characterization: Confirming Structure
and Purity
A battery of analytical techniques is essential to confirm the identity and purity of the

synthesized 4-Hydroxy-8-methylquinolin-2(1H)-one.

Pure Compound

NMR Spectroscopy
(¹H, ¹³C)

Structural Elucidation

Mass Spectrometry
(MS)

Molecular Weight Confirmation

UV-Vis Spectroscopy

Electronic Transitions

FTIR Spectroscopy

Functional Groups

Elemental Analysis

Elemental Composition

Click to download full resolution via product page

A typical analytical workflow for compound characterization.

Expected Spectroscopic Data
While specific experimental spectra for 4-Hydroxy-8-methylquinolin-2(1H)-one are not readily

available, data from the closely related 4-hydroxy-2(1H)-quinolone can provide an estimation of

the expected chemical shifts.[1]

¹H NMR: The spectrum is expected to show signals for the aromatic protons on the

quinolinone ring system, a singlet for the proton at the 3-position, and a singlet for the methyl

group at the 8-position. The protons of the hydroxyl and amine groups will likely appear as

broad singlets.
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¹³C NMR: The spectrum will display signals for the ten carbon atoms. The carbonyl carbon

(C2) and the carbon bearing the hydroxyl group (C4) are expected to be the most downfield

signals in the aliphatic region.

Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to

the molecular weight of the compound (175.18 g/mol ).

Potential Biological Activities: A Look into
Therapeutic Applications
Derivatives of the 8-hydroxyquinoline scaffold are known to exhibit a broad range of biological

activities, including antimicrobial, antifungal, and anticancer effects.[6][7] The mechanism of

action is often attributed to their ability to chelate metal ions, which are essential for the

function of many enzymes.

Antimicrobial and Antifungal Activity: Many 8-hydroxyquinoline derivatives have

demonstrated potent activity against various bacterial and fungal strains.[7] The specific

activity of 4-Hydroxy-8-methylquinolin-2(1H)-one would need to be determined through in

vitro screening against a panel of relevant pathogens.

Anticancer Activity: The quinolinone scaffold is present in several anticancer agents.[2] The

cytotoxic effects of 4-Hydroxy-8-methylquinolin-2(1H)-one against various cancer cell lines

would be a key area of investigation to determine its potential as an oncology drug

candidate.

Conclusion
4-Hydroxy-8-methylquinolin-2(1H)-one is a molecule of significant interest within the broader

class of quinolinone-based compounds. While a comprehensive experimental characterization

is still needed, this guide provides a solid foundation based on predictive data and the known

properties of analogous structures. The proposed synthetic and analytical workflows offer a

practical starting point for researchers aiming to explore the potential of this compound in drug

discovery and other scientific applications. Further investigation into its biological activities is

warranted to fully elucidate its therapeutic potential.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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